Cas no 1268244-88-7 ((-)-PX20606 trans isomer)

• Product Name: (-)-PX20606 trans isomer
• CAS No: 1268244-88-7
• MF: C₂₉H₂₂Cl₃NO₄
• MW: 554.848285198212
• CID: 4584599
• PubChem ID: 50943003
• Update Time: 2025-10-29

(-)-PX20606 trans isomer Chemical and Physical Properties

Names and Identifiers

• (-)-PX20606 trans isomer
• rel-(-)-4-[(1R,2R)-2-[2-Chloro-4-[[5-cyclopropyl-3-(2,6-dichlorophenyl)-4-isoxazolyl]methoxy]phenyl]cyclopropyl]benzoic acid (ACI)
• Phenex 104
• Px 102
• Px 104
• 1268245-19-7
• SB19606
• Px-104
• 4-(2-(2-chloro-4-((5-cyclopropyl-3-(2,6-dichlorophenyl)isoxazol-4-yl)methoxy)phenyl)cyclopropyl)benzoic acid
• PX20606
• CHEMBL3822773;4-[(1S,2S)-2-[2-chloro-4-[[5-cyclopropyl-3-(2,6-dichlorophenyl)-1,2-oxazol-4-yl]methoxy]phenyl]cyclopropyl]benzoic acid
• SB19605
• CS-0019028
• CHEMBL3822803
• SCHEMBL1164533
• PMID30259754-Compound-Px-102
• PX-102; PX-20606
• 4-[2-[2-chloro-4-[[5-cyclopropyl-3-(2,6-dichlorophenyl)-1,2-oxazol-4-yl]methoxy]phenyl]cyclopropyl]benzoic acid
• DA-48563
• HY-100443
• PX-102 (trans-isomer)
• 1268244-88-7
• 1268244-85-4
• SCHEMBL19633868
• BDBM50185706

• Inchi： 1S/C29H22Cl3NO4/c30-23-2-1-3-24(31)26(23)27-22(28(37-33-27)16-6-7-16)14-36-18-10-11-19(25(32)12-18)21-13-20(21)15-4-8-17(9-5-15)29(34)35/h1-5,8-12,16,20-21H,6-7,13-14H2,(H,34,35)
• InChI Key： XBUXXJUEBFDQHD-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1CC1C1C=CC(C(=O)O)=CC=1)OCC1C(C2C(=CC=CC=2Cl)Cl)=NOC=1C1CC1

Computed Properties

• Exact Mass: 553.061
• Monoisotopic Mass: 553.061
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 37
• Rotatable Bond Count: 8
• Complexity: 796
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.6A^2
• XLogP3: 7.6

Experimental Properties

• LogP: 8.72750

(-)-PX20606 trans isomer Security Information

• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes

Additional information on (-)-PX20606 trans isomer

Introduction to Compound CAS No. 1268244-88-7: (-)-PX20606 Trans Isomer

The compound CAS No. 1268244-88-7, commonly referred to as (-)-PX20606 trans isomer, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique stereochemical properties, particularly its trans configuration, which plays a critical role in its biological activity and potential applications in drug development.

CAS No. 1268244-88-7 represents a specific entry in the Chemical Abstracts Service registry, ensuring that this compound is uniquely identified and cataloged within the scientific community. The designation (-)-PX20606 trans isomer highlights its stereochemistry, with the "trans" configuration indicating that the substituents on the chiral centers are positioned opposite to each other. This stereochemical arrangement is crucial for determining the compound's physical properties, reactivity, and biological interactions.

Recent advancements in synthetic methodologies have enabled researchers to efficiently synthesize (-)-PX20606 trans isomer with high purity and yield. These methods often involve asymmetric catalysis or enantioselective reactions, which are pivotal in producing enantiomerically pure compounds. The ability to control stereochemistry during synthesis is essential for exploring the compound's potential as a lead molecule in drug discovery.

The biological activity of CAS No. 1268244-88-7 has been extensively studied, particularly in the context of its interactions with various biomolecular targets. Experimental data suggest that this compound exhibits potent inhibitory effects on specific enzymes and receptors, making it a promising candidate for therapeutic interventions in diseases such as cancer and neurodegenerative disorders. Preclinical studies have demonstrated favorable pharmacokinetic profiles, indicating good bioavailability and minimal toxicity at therapeutic doses.

In terms of applications, (-)-PX20606 trans isomer holds potential as a lead compound for developing novel pharmaceutical agents. Its unique structure allows for selective binding to target molecules, which is a desirable trait in drug design. Additionally, the compound's stereochemical integrity ensures consistent biological responses, reducing variability in therapeutic outcomes.

Recent research has also explored the use of CAS No. 1268244-88-7 in combinatorial chemistry and high-throughput screening campaigns. These efforts aim to identify synergistic interactions with other bioactive molecules, potentially leading to multi-target therapies that address complex disease mechanisms more effectively.

In conclusion, CAS No. 1268244-88-7: (-)-PX20606 trans isomer stands as a testament to advancements in modern organic chemistry and pharmacology. Its unique stereochemistry, coupled with promising biological activity, positions it as a valuable tool in drug discovery and development. Continued research into this compound will undoubtedly yield further insights into its therapeutic potential and contribute to the advancement of personalized medicine.